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Compound of Interest

Compound Name: 3BrB-PP1

Cat. No.: B140186

L  Get Quote

Audience: Researchers, scientists, and drug development professionals.

Summary: This document provides a detailed protocol for the preparation, handling, and

storage of a 3BrB-PP1 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. 3BrB-

PP1 is an ATP-competitive analog used to specifically inhibit protein kinases with engineered

mutations in the ATP-binding pocket.[1] Adherence to this protocol will ensure the accurate and

reproducible preparation of the stock solution for use in various experimental assays.

Compound Data and Properties

A summary of the key quantitative data for 3BrB-PP1 is presented in the table below.

Property Value Citations
Molecular Weight 360.25 g/mol [1][2][3]
Molecular Formula C16H18BrNs [2]

CAS Number 956025-99-3 [1]12]
Appearance Solid (White to off-white) [1]14]
Solubility in DMSO 100 mg/mL (277.59 mM) [1114]

Experimental Protocol
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This protocol details the steps to prepare a 10 mM stock solution of 3BrB-PP1 in DMSO. The
concentration can be adjusted as needed based on experimental requirements.

Materials and Equipment

» 3BrB-PP1 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» \Vortex mixer

e Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Preparation (Example: 1 mL of 10 mM
Stock)

e Calculate Required Mass:

o

Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight (
g/mol )

o

Mass (mg) = 10 mM x (1 mL/ 1000 mL/L) x 360.25 g/mol x 1000 mg/g

[¢]

Mass (mg) = 0.010 mol/L x 0.001 L x 360.25 g/mol x 1000 mg/g

[¢]

Mass (mg) = 3.60 mg
» Weighing 3BrB-PP1:

o Tare a sterile microcentrifuge tube or vial on an analytical balance.
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o Carefully weigh out 3.60 mg of 3BrB-PP1 powder into the tared container.

e Dissolution in DMSO:

o Add 1 mL of high-purity DMSO to the container with the 3BrB-PP1 powder. It is crucial to
use newly opened DMSO, as it is hygroscopic and absorbed water can significantly impact
solubility.[1][4]

o Cap the container tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o Visually inspect the solution for any undissolved particulates. If precipitation or phase
separation is observed, sonication can be used to aid dissolution.[1]

» Aliquoting and Storage:

o Once a clear solution is obtained, dispense the stock solution into smaller, single-use
aliquots in sterile, light-protected tubes.

o This practice prevents product inactivation from repeated freeze-thaw cycles.[1][5]

Storage and Handling

e Long-term Storage: Store the aliquoted stock solution at -80°C for up to 6 months.[1][4]

» Short-term Storage: For more frequent use, the solution can be stored at -20°C for up to 1
month.[1][4]

e Important: Always protect the stock solution from light.[1][4]

o When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO is low (typically <0.5%) to avoid cytotoxicity.[5] It is recommended to perform serial
dilutions of the stock solution in DMSO before the final dilution into aqueous media to
prevent precipitation.[6]

Workflow and Signaling Pathway Diagrams

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b140186?utm_src=pdf-body
https://www.benchchem.com/product/b140186?utm_src=pdf-body
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.cn/3brb-pp1.html
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.cn/3brb-pp1.html
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.cn/3brb-pp1.html
https://www.medchemexpress.com/3brb-pp1.html
https://www.medchemexpress.cn/3brb-pp1.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following diagram illustrates the experimental workflow for preparing the 3BrB-PP1 stock
solution.

Preparation

Calculate Mass of 3BrB-PP1

Weigh 3.60 mg of 3BrB-PP1

Add 1 mL High-Purity DMSO

Dissolution

Vortex Thoroughly (1-2 min)

Check for Particulates

Fully Dissolved

Storage

Sonicate to Aid Dissolution Lg Aliquot into Single-Use Tubes

Store at -20°C or -80°C

(Protect from Light)
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Caption: Workflow for 3BrB-PP1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of 3BrB-PP1 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140186#how-to-prepare-a-3brb-ppl-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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